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Compound of Interest

Compound Name: Lanthanum chloride heptahydrate

Cat. No.: B155567

Lanthanum Chloride Heptahydrate Technical
Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the storage, handling, and use of Lanthanum
Chloride Heptahydrate (LaCl3-7H20) in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What are the ideal storage conditions for lanthanum chloride heptahydrate?

Al: Lanthanum chloride heptahydrate is hygroscopic, meaning it readily absorbs moisture
from the air.[1][2][3] To maintain its integrity, it should be stored in a tightly sealed container in a
cool, dry, and well-ventilated area, away from incompatible substances.[4][5][6] The
recommended storage temperature is between 15-25 °C.[7]

Q2: What personal protective equipment (PPE) should | use when handling this compound?

A2: When handling lanthanum chloride heptahydrate, it is essential to wear appropriate PPE
to avoid contact with skin and eyes. Recommended PPE includes safety glasses with side
shields or goggles, chemical-resistant gloves, and a lab coat or long-sleeved clothing.[6][8] If
there is a risk of generating dust, a NIOSH-approved respirator should be used.[6]

Q3: How should | prepare a stock solution of lanthanum chloride heptahydrate?
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A3: To prepare a stock solution, use deionized or distilled water. Lanthanum chloride
heptahydrate is highly soluble in water.[1][3][9] Weigh out the desired amount of the solid in a
clean container and slowly add it to the water while stirring to ensure it fully dissolves. For cell
culture experiments, it is crucial to sterilize the solution, typically by filtration through a 0.22 pm
filter, before adding it to your culture medium.

Q4: Can | use phosphate-buffered saline (PBS) with lanthanum chloride?

A4: No, it is not recommended. Lanthanum ions (La3*) react with phosphate ions (POa43~) to
form a highly insoluble precipitate, lanthanum phosphate (LaPOa). This will remove both
lanthanum and phosphate from your solution, altering their effective concentrations and
potentially causing issues with your experiment.

Q5: Are there any other common laboratory buffers | should avoid?

A5: Caution should be exercised when using "Good's buffers" such as HEPES, PIPES, MES,
and MOPS, as they have been shown to interact with lanthanide ions.[10] TRIS buffer is a
recommended alternative as it shows minimal interaction.[10]

Troubleshooting Guide
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Problem

Possible Cause(s)

Solution(s)

Cloudiness or precipitate forms
when adding lanthanum
chloride solution to my cell

culture medium.

The medium contains
phosphate ions (e.g., from
phosphate-buffered saline or

other components).

- Use a phosphate-free
medium or buffer system. -
Prepare the final concentration
of lanthanum chloride in a

TRIS-buffered saline solution.

| am not observing the
expected biological effect (e.g.,

calcium channel blockade).

- The actual concentration of
free La3* is lower than
calculated due to precipitation
with components in the
medium. - The compound has
absorbed a significant amount
of water, altering its effective

molecular weight.

- Confirm the absence of
phosphates in your
experimental buffer. - Use
freshly opened lanthanum
chloride heptahydrate or a
properly stored container to
prepare your solutions. -
Consider using a higher
concentration if you suspect

partial precipitation.

| am observing unexpected cell

toxicity or apoptosis.

- The concentration of
lanthanum chloride is too high.
At higher concentrations (e.g.,
50 uM), it can promote calcium
phosphate precipitation in the
medium and induce apoptosis.
[11][12] - Contamination of the
stock solution.

- Perform a dose-response
experiment to determine the
optimal non-toxic
concentration for your cell
type. - Ensure your stock
solution is sterile-filtered.

Variability in results between

experiments.

- Inconsistent storage and
handling of the solid
compound, leading to varying
degrees of hydration. -
Inconsistent preparation of

stock solutions.

- Always store lanthanum
chloride heptahydrate in a
desiccator or a tightly sealed
container in a dry environment.
- Prepare fresh stock solutions

for each set of experiments.

Quantitative Data

Physical and Chemical Properties
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Property Value Reference(s)
Molecular Weight 371.37 g/mol [2][13]
Appearance White crystalline solid [1][2]

Water Solubility >850 g/L at 20 °C [4]

pH of 1% solution <7 [5]

Melting Point 91 °C (decomposes) [13]

Toxicological Data

Test Species Route Value Reference(s)

LD50 Rat Oral 4184 mg/kg [5]

Experimental Protocols

General Protocol for Preparing and Using Lanthanum Chloride in Cell Culture

This protocol provides a general guideline for using lanthanum chloride as a calcium channel
blocker in an in vitro cell culture setting.

Materials:

Lanthanum chloride heptahydrate (LaCls-7H20)

Sterile, deionized or distilled water

Sterile 0.22 pum syringe filter

Appropriate sterile containers for solutions

Phosphate-free cell culture medium or a TRIS-based buffer system

Procedure:
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e Stock Solution Preparation (e.g., 100 mM): a. Under sterile conditions (e.g., in a laminar flow
hood), weigh out 3.714 g of lanthanum chloride heptahydrate. b. Add the solid to a sterile
container. c. Add sterile water to a final volume of 100 mL. d. Mix thoroughly until the solid is
completely dissolved. e. Sterilize the stock solution by passing it through a 0.22 pm syringe
filter into a new sterile container. f. Store the stock solution at 4 °C. It is recommended to
prepare fresh stock solutions regularly.

o Working Solution Preparation: a. Dilute the stock solution to the desired final concentration in
a phosphate-free cell culture medium or a TRIS-based buffer immediately before use. b. For
example, to prepare a 100 uM working solution, add 10 L of the 100 mM stock solution to
10 mL of the phosphate-free medium.

o Application to Cells: a. Remove the existing cell culture medium from your cells. b. Wash the
cells with a phosphate-free buffered saline (e.g., TRIS-buffered saline). c. Add the prepared
working solution containing the desired concentration of lanthanum chloride to your cells. d.
Incubate for the desired period according to your experimental design.

Important Considerations:

o Always perform a dose-response curve to determine the optimal concentration for your
specific cell type and experimental endpoint, as high concentrations can be toxic.[11][12]

o Ensure that all solutions and media used in the experiment are free of phosphate to prevent
precipitation.

Visualizations
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Troubleshooting Workflow for LaCI3 Experiments

Experiment Start

Precipitate Observed?

Use Phosphate-Free or TRIS Buffer

Concentration Too High? Experiment Successful Optimize Concentration (Dose-Response)

g Lower Concentration

Click to download full resolution via product page

Retry

Retry

Caption: Troubleshooting logic for common issues in experiments using Lanthanum Chloride.
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La3* as a Calcium Channel Blocker

La3* (Lanthanum lon) Extracellular Ca2+

Voltage-Gated Ca2* Channel

Inhibited by La3*

Intracellular Ca2* Influx

Downstream Ca2*-Dependent Signaling
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La3* Induced Apoptosis Signaling

High Concentration La3*
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l
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l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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